Cas no 1596937-04-0 (4-Heptanol, 4-(2-amino-1-methylethyl)-)

• Product Name: 4-Heptanol, 4-(2-amino-1-methylethyl)-
• CAS No: 1596937-04-0
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5284036
• Update Time: 2025-11-02

4-Heptanol, 4-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol, 4-(2-amino-1-methylethyl)-

• Inchi： 1S/C10H23NO/c1-4-6-10(12,7-5-2)9(3)8-11/h9,12H,4-8,11H2,1-3H3
• InChI Key： XWMAAIPIDOCWES-UHFFFAOYSA-N
• SMILES： CCCC(C(C)CN)(O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-Heptanol, 4-(2-amino-1-methylethyl)-

Exploring 4-Heptanol, 4-(2-amino-1-methylethyl)- (CAS No. 1596937-04-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 4-Heptanol, 4-(2-amino-1-methylethyl)- (CAS No. 1596937-04-0) has garnered significant attention for its unique molecular structure and versatile applications. This compound, often referred to in scientific literature by its systematic name, belongs to the family of amino alcohols, which are pivotal in pharmaceuticals, agrochemicals, and material science. Its CAS number 1596937-04-0 serves as a critical identifier for researchers and manufacturers seeking high-purity intermediates for synthetic pathways.

The molecular framework of 4-Heptanol, 4-(2-amino-1-methylethyl)- combines a heptanol backbone with an amino-functionalized side chain, offering both hydrophobic and hydrophilic properties. This duality makes it a valuable building block in designing drug delivery systems and biocompatible materials, aligning with the growing demand for sustainable and efficient chemical solutions. Recent studies highlight its potential in green chemistry initiatives, where its derivatization can reduce waste and energy consumption—a hot topic in 2024’s circular economy discussions.

From an industrial perspective, CAS 1596937-04-0 is often explored for its role in catalysis and polymer modification. For instance, its amino group can act as a ligand in metal-catalyzed reactions, a feature leveraged in fine chemical synthesis. Additionally, its incorporation into polymer matrices enhances thermal stability—a property highly sought after in advanced material engineering. These applications resonate with current trends in smart materials and nanotechnology, frequently searched topics in academic and industrial databases.

Safety and regulatory compliance are paramount when handling 4-Heptanol, 4-(2-amino-1-methylethyl)-. While not classified as hazardous under major global standards, proper storage conditions (e.g., inert atmospheres) are recommended to preserve its stability. This aligns with the broader industry shift toward ESG (Environmental, Social, and Governance) practices, a dominant theme in corporate sustainability reports and investor inquiries.

Researchers frequently query the synthetic routes for 1596937-04-0, reflecting its niche yet growing importance. Patent analyses reveal innovative methods using enantioselective synthesis to achieve high optical purity—a critical factor for pharmaceutical applications. Such details cater to professionals searching for stereochemistry control techniques or chiral building blocks, keywords with rising traction in organic chemistry forums.

In conclusion, 4-Heptanol, 4-(2-amino-1-methylethyl)- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from enabling greener syntheses to advancing material science—underscore its relevance in addressing contemporary challenges. As industries prioritize sustainable chemistry and high-performance materials, compounds like this will remain at the forefront of scientific and commercial exploration.